N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide

• IUPAC Name: N-[4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C17H14BrN3OS/c1-11(22)19-14-6-2-12(3-7-14)16-10-23-17(21-16)20-15-8-4-13(18)5-9-15/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key: YFUBBTZTUPGSIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3OS
• Molecular Weight: 388.3 g/mol

Description

N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide, also known as BTA-1, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. BTA-1 has been found to have a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition leads to an increase in the levels of neurotransmitters, such as acetylcholine, which can improve cognitive function.
Biochemical and Physiological Effects:
N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide has been found to have a range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models, and has been suggested as a potential treatment for Alzheimer's disease. N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide has also been found to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of other diseases, such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide is that it has been extensively studied in animal models, which provides a good foundation for further research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.

Future Directions

There are several future directions for research on N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide. One area of interest is the development of new drugs based on N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide that could be used to treat Alzheimer's disease and other neurological disorders. Another area of interest is the study of N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide's anti-inflammatory and antioxidant properties, which could have applications in the treatment of other diseases. Additionally, further research is needed to fully understand the mechanism of action of N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide and its effects in humans.

Synthesis Methods

The synthesis of N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide involves the reaction of 4-bromoaniline with 2-bromo-1,3-thiazole in the presence of a base to form 2-(4-bromoanilino)-1,3-thiazole. This intermediate is then reacted with 4-chlorobenzylamine in the presence of a catalyst to form the final product, N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide.

Scientific Research Applications

N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide has been extensively studied for its potential applications in the field of medicine. It has been found to have a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.